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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the effective disinfection of laboratory
pipettes and plasticware using Wofasteril® solution, a peracetic acid (PAA)-based disinfectant.
Adherence to these protocols is crucial for maintaining aseptic conditions and ensuring the
integrity of experimental results in research, development, and quality control laboratories.

Introduction to Wofasteril®

Wofasteril® is a powerful, broad-spectrum disinfectant with rapid action against a wide range
of microorganisms, including bacteria, fungi, viruses, and spores.[1][2] Its active ingredient,
peracetic acid, is a strong oxidizing agent that denatures proteins, disrupts cell wall
permeability, and oxidizes essential enzymes, leading to microbial inactivation.[3] Wofasteril®
is an environmentally friendly option as it decomposes into harmless byproducts: acetic acid,
water, and oxygen.[2][3]

For applications requiring enhanced material compatibility and reduced odor, Wofasteril® is
often used in combination with alcapur®, an alkaline additive.[1][2][3][4] This combination is
particularly recommended for surface disinfection.[2]
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Data Presentation: Efficacy and Material
Compatibility

The following tables summarize the disinfectant efficacy of peracetic acid and its compatibility
with common laboratory plastics.

Table 1: Antimicrobial Effi [ ic Acid

Microorganism PAA

. Contact Time Efficacy Reference
Type Concentration
Gram-positive &
Gram-negative <100 ppm <5 minutes Inactivation [3][5]
Bacteria
Fungi & Yeasts <100 ppm <5 minutes Inactivation [3][5]
Viruses (general) 12 - 2250 ppm Varies Inactivation [31[5]
Poliovirus 1500 ppm 5 minutes Inactivation [6]
Adenovirus 400 ppm 5 minutes Inactivation [6]
Murine Norovirus 1000 ppm 5 minutes Inactivation [6]
500 - 10,000
) 15 seconds - 30 o
Bacterial Spores ppm (0.05% - ) Inactivation [3][5]
minutes
1%)
Pseudomonas
) 1.61% .
aeruginosa - 100% killing
o PERAsafe® Not specified _ [1]
biofilms on efficacy
(PAA donor)
polystyrene
Salmonella Complete
Typhimurium on 50 ppm 5 minutes eradication of [7]
plastic surfaces biofilms
Listeria 5.10-7.39 log
monocytogenes Not specified 1 - 5 minutes CFU/cmz2 [8]
biofilms reduction
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Table 2: Compatibility of Peracetic Acid with Laboratory
Plastics

) Chemical PAA
Plastic Type o Notes Reference
Name Compatibility
Good resistance
to non-oxidizing
Good to )
PP Polypropylene acids. Not [41[9][10][11]
Excellent ) )
compatible with
strong oxidants.
Service life may
depend on
PE Polyethylene Good [4119]
temperature and
grade.
Limited chemical
o resistance;
PS Polystyrene Limited [4]

unsuitable for

strong solvents.

Susceptible to
stress cracking

PC Polycarbonate Moderate [4]
from alcohols

and detergents.

Polytetrafluoroet Recommended
PTFE/PVDF hylene/Polyvinyli Excellent for contact with 9]
dene fluoride PAA solutions.
PVC Polyvinyl chloride  Fair to Good - 9]

Experimental Protocols

Safety First: Always wear appropriate Personal Protective Equipment (PPE), including gloves,
safety goggles, and a lab coat, when handling Wofasteril® concentrate and its solutions.[7][12]
Prepare and use solutions in a well-ventilated area.
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Protocol 1: Preparation of Wofasteril® Working Solution

This protocol describes the preparation of a 0.1% peracetic acid working solution from a
Wofasteril® concentrate. Note that different Wofasteril® products may have varying PAA
concentrations; always refer to the manufacturer's instructions for the specific product in use.

Materials:

Wofasteril® concentrate

Distilled or deionized water

Graduated cylinders or volumetric flasks

A clean, dedicated container for the working solution
Procedure:
o Determine the required volume of the working solution.

o Consult the product datasheet for the specific dilution ratio. For example, Wofasteril® 035
requires a 1:34 dilution to achieve a 0.1% PAA solution.

e Measure the required volume of water and pour it into the dedicated container.

o Carefully measure the corresponding volume of Wofasteril® concentrate and add it to the
water. Always add concentrate to water, not the other way around.

o Gently mix the solution. The working solution is now ready for use.

o Label the container with the solution name, concentration, and date of preparation. Use the
solution shortly after preparation as its efficacy may decrease over time.[1][4][7]

Protocol 2: Disinfection of Serological Pipettes and
Pipette Tips (by immersion)

This protocol is suitable for reusable glass or plastic pipettes and for the decontamination of
used disposable pipette tips before disposal.
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Materials:

0.1% Wofasteril® working solution

Container for immersion (e.g., a pipette washer or a deep tray)

Sterile, distilled, or deionized water for rinsing

Drying rack

Procedure:

Pre-clean: If the pipettes are heavily soiled, rinse them with distilled water to remove any
gross contamination. For serological pipettes, you can use a soft brush for manual cleaning
before disinfection.[12]

Immersion: Completely immerse the pipettes or tips in the 0.1% Wofasteril® working
solution. Ensure that all surfaces, including the inner bores of the pipettes, are in contact with
the disinfectant.

Contact Time: Allow a minimum contact time of 15 minutes. For highly resistant organisms or
biofilms, a longer contact time may be necessary (refer to Table 1).

Rinsing: After the contact time, carefully remove the pipettes/tips from the disinfectant
solution. Rinse them thoroughly with sterile, distilled, or deionized water to remove any
residual PAA. A triple rinse is recommended.

Drying: Place the cleaned pipettes on a drying rack and allow them to air dry completely
before use or autoclaving (for autoclavable pipettes).

Protocol 3: Disinfection of Plasticware (e.g., tubes,
flasks, plates)

This protocol is for the disinfection of common laboratory plasticware.

Materials:

0.1% Wofasteril® working solution
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» Container for immersion or a spray bottle
» Sterile, distilled, or deionized water for rinsing
Procedure:

e Pre-clean: As with pipettes, pre-clean the plasticware if necessary to remove visible dirt and

residues.
o Application:

o Immersion (for smaller items): Completely submerge the plasticware in the 0.1%
Wofasteril® working solution.

o Wiping/Spraying (for larger items): Thoroughly wipe or spray all surfaces of the plasticware
with the 0.1% Wofasteril® working solution, ensuring complete coverage.

» Contact Time: Maintain a wet surface for at least 15 minutes.
e Rinsing: Rinse the plasticware thoroughly with sterile, distilled, or deionized water.
e Drying: Allow the plasticware to air dry in a clean environment.

Visualizations

The following diagrams illustrate the key processes involved in the disinfection protocol.

Solution Preparation

Wofasteril® Concentrate

e —
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Caption: Workflow for preparing the Wofasteril® working solution.
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Caption: Experimental workflow for plasticware disinfection.
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Caption: Mechanism of action of Peracetic Acid on microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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